Cas no 2018894-50-1 (Carbamic acid, N-[2-(1-methyl-1H-imidazol-4-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[2-(1-methyl-1H-imidazol-4-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 2018894-50-1
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5293413
• Update Time: 2025-10-29

Carbamic acid, N-[2-(1-methyl-1H-imidazol-4-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(1-methyl-1H-imidazol-4-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H17N3O3/c1-11(2,3)17-10(16)12-5-9(15)8-6-14(4)7-13-8/h6-7H,5H2,1-4H3,(H,12,16)
• InChI Key： DSDYTRJRTYOQNQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C1=CN(C)C=N1)=O

Additional information on Carbamic acid, N-[2-(1-methyl-1H-imidazol-4-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester

Research Briefing on Carbamic acid, N-[2-(1-methyl-1H-imidazol-4-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS: 2018894-50-1)

Carbamic acid, N-[2-(1-methyl-1H-imidazol-4-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS: 2018894-50-1) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been investigated for its role in the development of novel inhibitors for enzymes such as histone deacetylases (HDACs) and kinases, which are critical targets in cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this carbamic acid ester exhibit potent inhibitory activity against HDAC6, a key player in oncogenic signaling pathways. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further optimization.

In addition to its enzymatic inhibition properties, Carbamic acid, N-[2-(1-methyl-1H-imidazol-4-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester has shown promise in modulating immune responses. A recent preprint on bioRxiv reported its use as a scaffold for designing small-molecule immunomodulators. The researchers synthesized a series of analogs and evaluated their effects on cytokine production in immune cells, identifying several candidates with anti-inflammatory potential. This finding underscores the compound's versatility in drug discovery.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been achieved through improved catalytic methods. A 2024 publication in Organic Process Research & Development detailed a green chemistry approach using heterogeneous catalysis, which significantly reduced the environmental footprint of the synthesis process. This development is particularly relevant for industrial-scale applications, where efficiency and sustainability are paramount.

Looking ahead, the compound's unique structural features and demonstrated bioactivity make it a compelling candidate for further investigation. Ongoing research is exploring its potential in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in cellular models of Parkinson's disease. Future studies will likely focus on structure-activity relationship (SAR) optimization and in vivo efficacy testing to translate these findings into clinical applications.